2-(difluoromethyl)-N-[[2-(1-methylpyrazol-4-yl)oxolan-2-yl]methyl]benzamide

• IUPAC Name: 2-(difluoromethyl)-N-[[2-(1-methylpyrazol-4-yl)oxolan-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H19F2N3O2/c1-22-10-12(9-21-22)17(7-4-8-24-17)11-20-16(23)14-6-3-2-5-13(14)15(18)19/h2-3,5-6,9-10,15H,4,7-8,11H2,1H3,(H,20,23)
• InChI Key: RRHNRRMWHWHSAL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2(CCCO2)CNC(=O)C3=CC=CC=C3C(F)F
• Molecular Formula: C17H19F2N3O2
• Molecular Weight: 335.35 g/mol

Description

2-(difluoromethyl)-N-[[2-(1-methylpyrazol-4-yl)oxolan-2-yl]methyl]benzamide is a chemical compound used in scientific research. It is commonly known as DFB or DFB-Br. This compound is used as a labeling reagent for proteins and peptides, and it has been shown to have potential applications in bioimaging and drug discovery.

Mechanism of Action

DFB-Br reacts with the amino acid residues of proteins, specifically cysteine and histidine, to form covalent bonds. This allows for the labeling of specific residues within a protein, which can then be used to study the protein's function and interactions.
Biochemical and Physiological Effects:
DFB-Br has been shown to have minimal effects on protein structure and function, making it a useful tool for studying proteins in their native state. However, it is important to note that DFB-Br labeling can potentially alter protein function and should be used with caution.

Advantages and Limitations for Lab Experiments

One advantage of using DFB-Br as a labeling reagent is its specificity for cysteine and histidine residues. This allows for the precise labeling of specific amino acids within a protein. However, one limitation of using DFB-Br is its potential to alter protein function, which can affect the accuracy of experimental results.

Future Directions

There are several potential future directions for the use of DFB-Br in scientific research. One area of interest is the development of new labeling reagents with increased specificity and minimal effects on protein function. Additionally, DFB-Br could be used in combination with other labeling reagents to study multiple aspects of protein function and interactions. Finally, there is potential for the use of DFB-Br in drug discovery, as it has been shown to be a useful tool in identifying specific amino acid residues involved in ligand binding.

Synthesis Methods

DFB-Br can be synthesized through a multi-step process involving the reaction of difluoromethylamine with 4-bromo-2-chlorobenzoyl chloride, followed by the reaction of the resulting intermediate with 2-(1-methylpyrazol-4-yl)oxirane. The final product is obtained through purification by column chromatography.

Scientific Research Applications

DFB-Br is used as a labeling reagent in scientific research to study protein-protein interactions, protein-ligand interactions, and protein structure. It has been shown to be a useful tool in identifying specific amino acid residues involved in ligand binding and protein function.